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Compound of Interest

Compound Name: N-Nitrobenzenemethanamine
CAS No.: 19091-99-7
Cat. No.: B110872
Get Quote
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Executive Summary

N-Nitrobenzenemethanamine (CAS: 19091-99-7), distinct from its isomers like 4-
nitrobenzylamine, is a primary nitramine (

). Its solubility behavior is governed by a unique interplay between the lipophilic benzyl moiety
and the polar, acidic nitramine functionality. Unlike simple amines, primary nitramines possess
a dissociable proton (

), rendering their solubility highly pH-dependent.
This guide provides a definitive analysis of its solubility in organic solvents, aqueous media,

and the critical safety protocols required when handling this energetic functionality.

Chemical Identity & Physicochemical Properties

Before establishing solubility protocols, the solid-state properties of the solute must be defined
to ensure phase purity.
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Property Specification Notes
IUPAC Name N-Nitrobenzenemethanamine

Common Name Benzylnitramine

CAS Number 19091-99-7

Molecular Formula

Molecular Weight 152.15 g/mol
Melting Point 38-39°C Low melting solid (Needles) [1]
Acidity (

Primary nitramines are weak

~5.6 (Predicted) ds [2]
acids

)

) Crystallizes from benzene or
Appearance White to pale yellow needles
aqueous alcohol

Structural Analysis
The molecule consists of a hydrophobic benzyl ring attached to a polar nitramine group.

e Lipophilic Domain: The phenyl ring (

) promotes solubility in aromatic and moderately polar solvents (e.g., Benzene, Toluene,
Dichloromethane).

o Hydrophilic/Acidic Domain: The

group is capable of hydrogen bonding and ionization. This dual nature allows for high
solubility in alcohols but limited solubility in pure water unless the pH is elevated.

Solubility Profile
Organic Solvent Solubility

Based on the "Like Dissolves Like" principle and historical crystallization data, the solubility
profile is categorized below.
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Representative Solubility .
Solvent Class o Mechanism
Solvents Prediction
Aromatic Benzene. Toluene High interactions; used for
Hydrocarbons recrystallization [1].
Hydrogen bonding
Polar Protic Ethanol, Methanol High with nitro/amine
groups.
) Dichloromethane ) Dipole-dipole
Chlorinated Solvents High , _
(DCM), Chloroform interactions.
] ) H-bond acceptance by
Ethers Diethyl Ether, THF Moderate to High
solvent oxygen.
Aliphatic Polarity mismatch with
Hexane, Heptane Low ) )
Hydrocarbons nitramine group.

Aqueous Solubility & pH Dependence

Water solubility for N-Nitrobenzenemethanamine is low in neutral conditions but increases
dramatically in basic conditions due to salt formation.

Mechanism of pH-Dependent Solubilization: Primary nitramines act as pseudo-acids. In the
presence of a base (e.g., NaOH, KOH), the amine proton is removed, forming a water-soluble
nitramine salt.

This property allows for the purification of the compound: dissolve in aqueous alkali, filter
insoluble impurities, and re-precipitate by acidification.

Visualization of Solubility Logic

The following diagram illustrates the decision matrix for solvent selection based on the
compound's structural features.
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Figure 1: Mechanistic solubility profile of Benzylnitramine showing solvent compatibility based
on structural domains.

Experimental Protocol: Determination of
Thermodynamic Solubility

Since precise quantitative data (e.g., mg/mL) may vary by synthesis batch and purity, the
following self-validating protocol is the gold standard for determining solubility.

Methodology: Shake-Flask Method with HPLC
Quantitation

Objective: Determine the saturation concentration (

) of N-Nitrobenzenemethanamine in a target solvent at 25°C.

Reagents:

e N-Nitrobenzenemethanamine (Solid, >98% purity).
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e Target Solvent (HPLC Grade).

e Syringe Filters (0.45 um PTFE for organics, Nylon for aqueous).

Workflow:

o Saturation: Add excess solid compound to 5 mL of solvent in a glass vial.

o Equilibration: Agitate at 25°C for 24 hours (use a shaker or magnetic stir bar).

o Check: Ensure solid is still present after 24 hours. If dissolved, add more solid.

e Phase Separation: Centrifuge at 3000 rpm for 10 minutes or allow to settle.

o Filtration: Filter the supernatant through a 0.45 um syringe filter.

o Pre-saturation:[1] Discard the first 0.5 mL of filtrate to prevent filter adsorption errors.

e Dilution: Dilute the filtrate 1:100 or 1:1000 with mobile phase to fit the HPLC linear range.

e Quantification: Inject into HPLC.

Analytical Method (HPLC-UV)

Because nitramines absorb UV light, HPLC is the preferred quantification method.

Parameter Setting
C18 (e.g., Agilent Zorbax Eclipse, 150 x 4.6 mm,
Column
5 um)
) Acetonitrile : Water (0.1% Formic Acid) [50:50
Mobile Phase _
Isocratic]
Flow Rate 1.0 mL/min
UV at 230 nm (Nitramine
Detection

transition)

Retention Time

~3-5 minutes (Estimate based on logP ~1.6)
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Experimental Workflow Diagram
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Figure 2: Step-by-step workflow for the Shake-Flask solubility determination method.
Safety & Stability Considerations
Critical Warning: N-Nitrobenzenemethanamine contains a nitramine (

) group. While less sensitive than polynitramines (like RDX), it is an energetic functional group.

o Thermal Instability: The compound melts at ~38°C. Avoid heating solutions above 50°C
during dissolution, as primary nitramines can decompose, releasing

and forming alcohols or aldehydes [3].

o Chemical Incompatibility:
o Strong Acids: Can induce rearrangement or decomposition.
o Reducing Agents: Will reduce the nitro group to a hydrazine or amine.

¢ Handling: Use non-sparking tools. Store in a cool, dry place away from oxidizers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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